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Abstract

Kushenol O, a flavonoid compound isolated from the roots of Sophora flavescens, has
emerged as a molecule of significant interest in oncological research. This technical guide
provides a comprehensive overview of the chemical structure, physicochemical properties, and
known biological activities of Kushenol O. Detailed experimental methodologies for its isolation
and biological evaluation are presented, alongside a summary of its mechanism of action in
cancer, specifically through the modulation of the GALNT7/NF-kB signaling pathway. This
document aims to serve as a foundational resource for researchers investigating the
therapeutic potential of Kushenol O.

Chemical Structure and Properties

Kushenol O is a flavonoid characterized by a complex glycosidic structure. Its systematic
IUPAC name is 3-(4-methoxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-
[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-ylJoxymethyl]oxan-2-yljJoxychromen-4-one[1]. The
chemical structure of Kushenol O is presented in Figure 1.
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Figure 1. 2D Chemical Structure of
Kushenol O.

Physicochemical Properties

A summary of the key physicochemical properties of Kushenol O is provided in Table 1. While
experimental data for properties such as melting point and solubility are not readily available in
the literature, computed values provide valuable estimates for experimental design.

Table 1. Physicochemical Properties of Kushenol O.
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Property Value Source
Molecular Formula C27H30013 [2]
Molecular Weight 562.52 g/mol [2]
Appearance White to off-white solid [2]
Purity >98% (HPLC) [3]
Computed XLogP3-AA -1.1 [1]
Hydrogen Bond Donor Count 6 [1]
CH:):lzljrnotgen Bond Acceptor 13 o
Rotatable Bond Count 9 [1]
Exact Mass 562.16864101 Da [1]
Topological Polar Surface Area 194 A2 [1]

Spectroscopic Data

Detailed spectroscopic data, including 1H NMR, 13C NMR, and mass spectrometry, are
essential for the unambiguous identification and characterization of Kushenol O. While the
complete datasets are not publicly available, commercial suppliers of Kushenol O indicate the
availability of HNMR, CNMR, and MS data, which can be requested for verification purposes[2]

3].

Biological Activity and Mechanism of Action

Kushenol O has demonstrated significant anticancer properties, particularly in the context of
papillary thyroid carcinoma (PTC)[4]. Research indicates that Kushenol O exerts its effects by
modulating the tumor immune microenvironment through the GALNT7/NF-kB signaling axis[4].

Anticancer Effects in Papillary Thyroid Carcinoma

Studies have shown that Kushenol O can inhibit the proliferation and promote the apoptosis of
PTC cells[4]. The proposed mechanism involves the inhibition of GALNT7 (Polypeptide N-
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Acetylgalactosaminyltransferase 7) expression. This inhibition leads to a cascade of
downstream effects, including:

» Increased Oxidative Stress: A decrease in superoxide dismutase (SOD) levels and an
increase in malondialdehyde (MDA) levels, leading to the accumulation of reactive oxygen
species (ROS)[4].

o Cell Cycle Arrest: Inhibition of the G1 phase of the cell cycle[4].

 Induction of Apoptosis: Promotion of early apoptosis in PTC cells[4].

Modulation of the Tumor Immune Microenvironment

Kushenol O has been shown to regulate macrophage M2 polarization and efferocytosis in the
tumor microenvironment of PTC, which is mediated by the NF-kB axis[4]. By inhibiting the
inflammation-cancer transformation, Kushenol O may suppress tumor progression[4].

Signaling Pathway

The proposed signaling pathway for the anticancer activity of Kushenol O in papillary thyroid
carcinoma is illustrated in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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